![molecular formula C14H9Cl3O2 B1454302 2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160250-91-8](/img/structure/B1454302.png)
2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
“2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is a chemical compound used in scientific research. Its molecular formula is C14H9Cl3O2, and it has a molecular weight of 315.58 .
Molecular Structure Analysis
The molecular structure of “2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” consists of a benzoyl chloride group attached to a 2,6-dichlorobenzyl group via an oxygen atom . The exact 3D structure can be viewed using specific software .Scientific Research Applications
Kinetic Studies and Catalysis
Research on dichlorobenzoyl chlorides, including structures similar to 2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride, has revealed insights into their behavior in substitution reactions and catalysis. The kinetics of pyridine 1-oxide-catalyzed reactions of dichlorobenzoyl chlorides with benzoate ions have been studied, demonstrating the influence of the dichlorobenzyl group's position on reactivity. This research underscores the importance of specific structural configurations for catalytic efficiency and reaction kinetics, offering potential applications in designing more efficient catalytic processes in organic synthesis (Chang & Jwo, 2000).
Acylation Techniques
Explorations into acylation methods have shown that compounds structurally related to 2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride can be effectively utilized for the acylation of azaindoles. These findings highlight the compound's utility in attaching various acyl groups to specific positions on azaindoles, enhancing the versatility of azaindoles in medicinal chemistry and drug design (Zhang et al., 2002).
Solvolysis Studies
Investigations into the solvolyses of dichlorobenzoyl chlorides, including those similar to 2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride, have contributed to a deeper understanding of the ortho effect in these processes. These studies provide valuable insights into how substituents affect the kinetics of solvolysis reactions, which is critical for developing more efficient and selective organic synthesis methods (Park & Kevill, 2012).
Safety and Hazards
While specific safety data for “2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is not available, dichlorobenzoyl chloride compounds are generally considered hazardous. They can cause severe skin burns and eye damage . Proper safety measures should be taken when handling this compound, including wearing protective gloves, clothing, and eye/face protection .
Future Directions
“2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is a versatile material used in scientific research, particularly in the field of proteomics . Its unique properties make it suitable for various applications, such as the synthesis of pharmaceuticals and agrochemicals. As such, it is likely to continue being an invaluable tool in advancing scientific knowledge.
properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3O2/c15-11-5-3-6-12(16)10(11)8-19-13-7-2-1-4-9(13)14(17)18/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXAYYQADJCHQDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)OCC2=C(C=CC=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601242639 |
Source
|
| Record name | 2-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601242639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride | |
CAS RN |
1160250-91-8 |
Source
|
| Record name | 2-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160250-91-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601242639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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